(E)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-(5-nitrothiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• InChI: InChI=1S/C15H11N3O3S2/c16-8-11-10-2-1-3-12(10)23-15(11)17-13(19)6-4-9-5-7-14(22-9)18(20)21/h4-7H,1-3H2,(H,17,19)/b6-4+
• InChI Key: CVBWZEUAYPFPQD-GQCTYLIASA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C#N)NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-]
• Isomeric SMILES: C1CC2=C(C1)SC(=C2C#N)NC(=O)/C=C/C3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C15H11N3O3S2
• Molecular Weight: 345.4 g/mol

Description

(E)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-(5-nitrothiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C15H11N3O3S2 and its molecular weight is 345.39. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-(5-nitrothiophen-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-3-(5-nitrothiophen-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structure

• A related compound, 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide, was synthesized and structurally determined using NMR spectroscopy and X-ray diffraction, highlighting the compound's potential for detailed structural analysis (Kariuki et al., 2022).

Solar Cell Applications

• Organic sensitizers with structures similar to the requested compound have been used in solar cell applications. For example, compounds with thiophene units and cyanoacrylic acid exhibited high incident photon to current conversion efficiency in dye-sensitized solar cells (Kim et al., 2006).

Optical and Electronic Properties

• Dyes comprising structures like N, N-diethylaniline with D-π-A and D-A′-π-A types, including cyanoacrylic acid and thiophene units, have been synthesized and studied for their optical properties, including solvatochromism and non-linear optical characters, relevant in optoelectronics and fluorescence studies (Patil et al., 2018).

Corrosion Inhibition

• Acrylamide derivatives related to the compound have been investigated as corrosion inhibitors in nitric acid solutions, showing effective inhibition properties (Abu-Rayyan et al., 2022).

Dye-Sensitized Solar Cells

• In dye-sensitized solar cells, dyes with structures incorporating elements like cyanoacrylic acid and thiophene units have been used to enhance performance and stability (Gupta et al., 2014).

Antimicrobial Activity

• Compounds based on acyclic and heterocyclic dye systems, including thiophene and cyanoacetamide units, were synthesized and demonstrated significant antimicrobial activity, which might be relevant for medical research applications (Shams et al., 2011).